Cas no 1904281-74-8 (tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate)
1904281-74-8 structure
Product Name:tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate
CAS No:1904281-74-8
MF:C13H22N4O4S
MW:330.403181552887
CID:5912477
PubChem ID:92113628
Update Time:2024-01-10
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate
- AKOS025375176
- F6512-6551
- 1904281-74-8
- tert-butyl 4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane-1-carboxylate
- tert-butyl 4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carboxylate
-
- Inchi： 1S/C13H22N4O4S/c1-13(2,3)21-12(18)16-5-4-6-17(8-7-16)22(19,20)11-9-14-10-15-11/h9-10H,4-8H2,1-3H3,(H,14,15)
- InChI Key： QWKZTZCGKXHEPS-UHFFFAOYSA-N
- SMILES： S(C1=CN=CN1)(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O
Computed Properties
- Exact Mass: 330.13617637g/mol
- Monoisotopic Mass: 330.13617637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 104Ų
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-6551-2μmol |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-5μmol |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-10μmol |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-20μmol |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-1mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-2mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-3mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-4mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-5mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-6551-10mg |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate |
1904281-74-8 | 10mg |
$79.0 | 2023-09-08 |
tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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